Cas no 886948-18-1 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide)

• Product name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• CAS No: 886948-18-1
• MF: C₂₁H₂₂ClN₃O₅S₂
• MW: 495.999481678009
• CID: 5478247

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide

• Inchi： 1S/C21H22ClN3O5S2/c1-12-10-25(11-13(2)30-12)32(27,28)15-6-4-14(5-7-15)20(26)24-21-23-18-17(29-3)9-8-16(22)19(18)31-21/h4-9,12-13H,10-11H2,1-3H3,(H,23,24,26)
• InChI Key： WUZIAGDYFHNJLJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(Cl)=C2S1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide

Research Brief on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide (CAS: 886948-18-1)

Recent studies on the compound N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide (CAS: 886948-18-1) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This benzothiazole derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific pathways involved in disease progression.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo studies. Research indicates that it acts as a potent inhibitor of certain kinase enzymes, which play a critical role in cell signaling and proliferation. The presence of the 2,6-dimethylmorpholine sulfonyl group enhances its binding affinity and selectivity, making it a valuable candidate for further drug development.

One of the key findings from recent publications is the compound's efficacy in preclinical models of cancer. Studies have demonstrated its ability to inhibit tumor growth by disrupting key signaling pathways, such as the PI3K/AKT/mTOR axis. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing a solid foundation for future clinical trials.

Another area of interest is the compound's potential application in inflammatory and autoimmune diseases. Preliminary data suggest that it modulates immune responses by targeting specific cytokine production, offering a novel approach to treating conditions such as rheumatoid arthritis and multiple sclerosis. However, further research is needed to fully understand its immunomodulatory effects.

Despite its promising profile, challenges remain in optimizing the compound's therapeutic index and minimizing off-target effects. Recent synthetic efforts have focused on modifying its chemical structure to improve potency and reduce toxicity. These advancements are expected to pave the way for the development of next-generation derivatives with enhanced clinical potential.

In conclusion, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide represents a significant advancement in the search for novel therapeutic agents. Its multifaceted biological activity and structural versatility make it a compelling subject for ongoing research. Future studies will likely explore its applications in combination therapies and its potential to address unmet medical needs in oncology and immunology.